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Compound of Interest

Compound Name: 3-Bromo-4-methylpyridine

Cat. No.: B015001

An In-depth Technical Guide to the Safe Handling and Storage of 3-Bromo-4-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and detailed protocols for the handling
and storage of 3-Bromo-4-methylpyridine (CAS No. 3430-22-6). Adherence to these
guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Bromo-4-methylpyridine is
presented below. This data is essential for its proper handling, storage, and use in chemical
reactions.
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Property Value Reference(s)
Molecular Formula CeHeBrN [1]

Molecular Weight 172.02 g/mol [1]
Appearance Clear, colorless to yellow liquid  [2]

Boiling Point 199-200 °C

Density 1.549 g/mL at 25 °C

Flash Point 79.4 °C (closed cup)

Refractive Index

n20/D 1.56

Solubility

Soluble in chloroform and

methanol.

[3]

Hazard Identification and Classification

3-Bromo-4-methylpyridine is classified as a hazardous substance. The following table

summarizes its GHS classification and associated precautionary statements.
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GHS ) Hazard Precautionary
o Pictogram Reference(s)
Classification Statement(s) Statement(s)
P264, P280,
Skin Irritation H315: Causes P302+P352, o
(Category 2) skin irritation P332+P313,
P362+P364
o H319: Causes P264, P280,
Eye Irritation )
serious eye P305+P351+P33 [1]
(Category 2A) o
irritation 8, P337+P313
Specific Target
o P261, P271,
Organ Toxicity -
) H335: May P304+P340,
Single Exposure ]
cause respiratory  P312, [1]
(Category 3), o
} irritation P403+P233,
Respiratory
P405, P501
System
P210, P280,
, H227:
Combustible ) P370+P378,
o None Combustible [4]
Liquid o P403+P235,
liquid
P501

Toxicological Information

Currently, there is no specific quantitative data available for the acute toxicity of 3-Bromo-4-
methylpyridine, such as LD50 (lethal dose, 50%) or LC50 (lethal concentration, 50%) values.

[2][5] The toxicological properties of this compound have not been fully investigated.[5]

Therefore, it should be handled with extreme care as a potentially toxic substance.

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[5]

Safe Handling and Storage Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage
of 3-Bromo-4-methylpyridine.
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Caption: Workflow for Safe Handling and Storage of 3-Bromo-4-methylpyridine.

Incompatibilities and Hazardous Decomposition
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Understanding the chemical incompatibilities and potential for hazardous decomposition is
critical for safe storage and handling.

3-Bromo-4-methylpyridine
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Caption: Incompatibilities and Hazardous Decomposition of 3-Bromo-4-methylpyridine.

Experimental Protocols

The following are detailed methodologies adapted for the safe handling of 3-Bromo-4-
methylpyridine.

Personal Protective Equipment (PPE) Selection and Use

A risk assessment should always be conducted to determine the appropriate PPE.

o Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are mandatory. A face shield should be worn in addition to goggles when there is a risk
of splashing.

e Skin Protection:

o Gloves: Wear nitrile or neoprene gloves. Inspect gloves for any signs of degradation or
puncture before use. Change gloves frequently, especially after direct contact with the
chemical.

o Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.
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o Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: All handling of 3-Bromo-4-methylpyridine should be conducted in a
certified chemical fume hood to avoid inhalation of vapors. If a fume hood is not available or
in case of engineering control failure, a NIOSH-approved respirator with an organic vapor
cartridge is required.

Minor Spill Cleanup Protocol

This protocol is for small spills (less than 100 mL) within a chemical fume hood.

Alert Personnel: Inform others in the immediate area of the spill.
Ensure Ventilation: Confirm that the chemical fume hood is functioning correctly.

Don Appropriate PPE: Wear chemical safety goggles, a face shield, nitrile or neoprene
gloves, and a lab coat.

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or commercial
sorbent pads to surround and cover the spill.

Collect the Absorbed Material: Carefully scoop the absorbed material into a labeled, sealable
container for hazardous waste.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent
(e.g., isopropanol), followed by soap and water.

Dispose of Waste: All contaminated materials, including gloves and cleaning cloths, must be
placed in the hazardous waste container.

Wash Hands: Thoroughly wash hands with soap and water after the cleanup is complete.

Emergency First Aid Procedures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[4]
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» Skin Contact: Immediately remove contaminated clothing. Flush the affected skin area with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[4]

Storage Procedures

Proper storage is essential to maintain the stability of 3-Bromo-4-methylpyridine and prevent
hazardous situations.

o Location: Store in a cool, dry, and well-ventilated area away from direct sunlight.[4]
o Container: Keep the container tightly closed when not in use.[4]
e Incompatibilities: Store away from strong oxidizing agents, heat, sparks, and open flames.[4]

By strictly following these guidelines, researchers, scientists, and drug development
professionals can safely handle and store 3-Bromo-4-methylpyridine, minimizing the risk of
exposure and accidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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